3-[(2-methoxybenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[(2-methoxyphenyl)methoxy]-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C21H20O4/c1-23-19-9-5-2-6-14(19)13-24-15-10-11-17-16-7-3-4-8-18(16)21(22)25-20(17)12-15/h2,5-6,9-12H,3-4,7-8,13H2,1H3
• InChI Key: FLXDNCOIRPKUDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1COC2=CC3=C(C=C2)C4=C(CCCC4)C(=O)O3
• Molecular Formula: C21H20O4
• Molecular Weight: 336.4 g/mol

Description

3-[(2-Methoxybenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a synthetic coumarin derivative characterized by a saturated tetracyclic benzo[c]chromen-6-one core substituted with a 2-methoxybenzyloxy group at the 3-position. Its synthesis typically involves alkylation of 3-hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (THU-OH) with 2-methoxybenzyl bromide under basic conditions (e.g., K₂CO₃/DMF at 128°C) .

Biological Activity

3-[(2-methoxybenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS Number: 374764-57-5) is a synthetic compound belonging to the benzochromenone class. Its unique structure features a methoxybenzyl ether group, which may contribute to its biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C21H20O4
• Molecular Weight : 336.39 g/mol
• Structure : The compound consists of a benzo[c]chromenone backbone with a methoxybenzyl ether substituent.

Anticancer Properties

Research indicates that compounds similar to 3-[(2-methoxybenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one exhibit significant anticancer properties. For instance, studies on related compounds have shown their ability to inhibit the growth of various human cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and SW620 (colon cancer) cells .

Table 1: Anticancer Activity of Related Compounds

Compound Name	Cell Line	IC50 (µM)
3-[(2-methoxybenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one	HeLa	TBD
2-chloro-3-[(4-methoxyphenyl)methoxy]-7,8,9,10-tetrahydrobenzo[c]chromen-6-one	MCF-7	2.87
N-(7-(4,5-dihydro-1H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-ylidene)-4-phenoxybenzenesulfonamide	SW620	3.77

Note: IC50 values indicate the concentration required to inhibit cell growth by 50%.

The proposed mechanisms through which this compound exerts its anticancer effects include:

• Induction of Apoptosis : Compounds in this class have been shown to induce apoptosis in cancer cells. For example, the presence of the methoxy group enhances the interaction with apoptotic pathways.
• Inhibition of Cell Proliferation : The structural features allow for interaction with cellular signaling pathways that regulate cell division.
• Anti-inflammatory Effects : Some studies suggest that similar compounds may also exhibit anti-inflammatory properties which could contribute to their anticancer effects by reducing tumor-promoting inflammation .

Case Studies

A study conducted on a series of benzo[c]chromenone derivatives demonstrated that those with methoxy substitutions showed enhanced cytotoxicity against various cancer cell lines compared to their non-substituted counterparts. The study highlighted the importance of functional groups in modulating biological activity and suggested further exploration into their therapeutic potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorescent Metal Sensing Properties

• THU-OH (3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one) :

  • Acts as an Iron(III)-selective "on-off" fluorescent sensor in aqueous environments. The tetrahydro ring improves lipophilicity, enabling efficient cellular uptake in SK-N-AS and DBTRG-05MG cell lines .
  • Fluorescence quenching occurs rapidly in the presence of Fe³⁺ due to chelation-induced electron transfer .

• URO-B (3-Hydroxy-6H-benzo[c]chromen-6-one) :

  • The unsaturated analogue of THU-OH. Demonstrates similar Fe³⁺ sensing but with reduced membrane permeability due to lower lipophilicity .

Key Difference : The tetrahydro ring in THU-OH enhances cellular uptake while maintaining Fe³⁺ selectivity, making it more suitable for in vitro applications compared to URO-B .

PDE2 Inhibitory Activity

Derivatives of THU-OH modified at the 3-position with alkoxy or benzyloxy groups show variable PDE2 inhibition:

Compound	Substituent	IC₅₀ (μM)	Key Findings	Reference
3-Hydroxy-THU-OH	-OH	93.24	Baseline activity; limited inhibition
4c	3-(3-Chloropropoxy)	34.35	Improved inhibition due to alkyl chain
4m	3-(3,5-Dimethoxybenzyl)	34.35	Electron-donating groups reduce potency
Hypothetical Target Compound	3-(2-Methoxybenzyl)	N/A	Predicted moderate activity based on substituent electronics	—

Structural Insights :

• Alkyl Chains : Derivatives with linear alkyl substituents (e.g., 3-chloropropoxy in 4c ) exhibit stronger PDE2 inhibition (~34 μM IC₅₀) due to hydrophobic interactions with the enzyme’s active site .
• Benzyloxy Groups : Electron-withdrawing substituents (e.g., 3,5-dimethoxy in 4m ) may reduce binding affinity compared to electron-donating groups like 2-methoxy .

Substituent-Dependent Fluorescence and Metal Interactions

• 3-[(4-Nitrobenzyl)oxy] Derivative : The nitro group’s electron-withdrawing nature enhances fluorescence quenching in the presence of metals compared to methoxy-substituted analogues .
• 3-[(2-Chlorobenzyl)oxy] Derivative : Chlorine’s inductive effect improves metal chelation efficiency, though cytotoxicity may increase .

Data Tables

Table 1: Comparison of Fluorescent Sensor Properties

Compound	Structure	Metal Sensitivity	Cellular Uptake	Reference
THU-OH	3-Hydroxy, tetrahydro	Fe³⁺ (On-Off)	High
URO-B	3-Hydroxy, unsaturated	Fe³⁺ (On-Off)	Moderate
3-[(4-Nitrobenzyl)oxy]	Electron-withdrawing nitro	Broad metal response	Low

Table 2: PDE2 Inhibition of Selected Derivatives

Compound	Substituent	IC₅₀ (μM)	Key Feature
4c	3-(3-Chloropropoxy)	34.35	Optimal alkyl chain length
4m	3-(3,5-Dimethoxybenzyl)	34.35	Reduced potency vs. alkyl
2e	3-(Pentyloxy)	33.95	Best inhibition (5-carbon chain)